Cas no 2763758-54-7 (1H-Isoindole-1,3(2H)-dione, 2-(2,6-dioxo-3-piperidinyl)-5-(1-piperazinyl)-, hydrochloride (1:2))

• Product Name: 1H-Isoindole-1,3(2H)-dione, 2-(2,6-dioxo-3-piperidinyl)-5-(1-piperazinyl)-, hydrochloride (1:2)
• CAS No: 2763758-54-7
• MF: C₁₇H₁₉ClN₄O₄
• MW: 378.810162782669
• CID: 6030283
• PubChem ID: 140860742
• Update Time: 2025-07-17

1H-Isoindole-1,3(2H)-dione, 2-(2,6-dioxo-3-piperidinyl)-5-(1-piperazinyl)-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione, 2-(2,6-dioxo-3-piperidinyl)-5-(1-piperazinyl)-, hydrochloride (1:2)
• 2-(2,6-Dioxopiperidin-3-yl)-5-(piperazin-1-yl)isoindoline-1,3-dione dihydrochloride
• 2763758-54-7
• EN300-37357408
• 2-(2,6-dioxopiperidin-3-yl)-5-(piperazin-1-yl)-2,3-dihydro-1H-isoindole-1,3-dione dihydrochloride
• Thalidomide-5'-piperazine
• G74385

• Inchi： 1S/C17H18N4O4.ClH/c22-14-4-3-13(15(23)19-14)21-16(24)11-2-1-10(9-12(11)17(21)25)20-7-5-18-6-8-20;/h1-2,9,13,18H,3-8H2,(H,19,22,23);1H
• InChI Key： GZNLORFTQXVXFE-UHFFFAOYSA-N
• SMILES： O=C1C2=CC(N3CCNCC3)=CC=C2C(=O)N1C1CCC(=O)NC1=O.Cl

Computed Properties

• Exact Mass: 414.0861605g/mol
• Monoisotopic Mass: 414.0861605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 616
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98.8Ų

Additional information on 1H-Isoindole-1,3(2H)-dione, 2-(2,6-dioxo-3-piperidinyl)-5-(1-piperazinyl)-, hydrochloride (1:2)

Comprehensive Overview of 1H-Isoindole-1,3(2H)-dione, 2-(2,6-dioxo-3-piperidinyl)-5-(1-piperazinyl)-, hydrochloride (1:2) (CAS No. 2763758-54-7)

The compound 1H-Isoindole-1,3(2H)-dione, 2-(2,6-dioxo-3-piperidinyl)-5-(1-piperazinyl)-, hydrochloride (1:2) (CAS No. 2763758-54-7) is a highly specialized chemical entity with significant potential in pharmaceutical research and development. Its unique structural features, including the isoindole-1,3-dione core and piperazinyl and piperidinyl substituents, make it a subject of interest for researchers exploring novel therapeutic agents. The hydrochloride salt form enhances its solubility and stability, which are critical for formulation and bioavailability studies.

In recent years, the demand for small molecule inhibitors and targeted therapies has surged, driven by advancements in precision medicine. This compound's structural resemblance to known proteolysis-targeting chimeras (PROTACs) and kinase inhibitors positions it as a candidate for investigating protein degradation pathways. Researchers are particularly intrigued by its potential applications in oncology and neurodegenerative diseases, where modulating specific protein interactions is a key therapeutic strategy.

The synthesis and characterization of 2-(2,6-dioxo-3-piperidinyl)-5-(1-piperazinyl)-1H-isoindole-1,3(2H)-dione hydrochloride involve sophisticated organic chemistry techniques, including multistep synthesis and high-performance liquid chromatography (HPLC) purification. Analytical methods such as nuclear magnetic resonance (NMR) and mass spectrometry (MS) are employed to confirm its purity and structural integrity. These rigorous protocols ensure the compound meets the stringent standards required for preclinical and clinical studies.

From a pharmacological perspective, the piperazinyl moiety in this compound is noteworthy due to its prevalence in CNS-active drugs. This has led to speculation about its potential cross-blood-brain-barrier (BBB) permeability, a property highly sought after in neuropharmacology. Additionally, the dioxopiperidinyl group is a common pharmacophore in immunomodulatory drugs, suggesting possible applications in autoimmune and inflammatory conditions.

In the context of drug discovery trends, this compound aligns with the growing emphasis on polypharmacology—the design of molecules that interact with multiple targets. Its dual piperazinyl and piperidinyl functionalities may enable interactions with diverse biological pathways, offering a multifaceted approach to disease modulation. This is particularly relevant in complex disorders like cancer and Alzheimer's disease, where single-target therapies often fall short.

The commercial and research interest in CAS No. 2763758-54-7 is further amplified by its potential as a building block for more complex molecules. Medicinal chemists frequently utilize such intermediates to develop next-generation therapeutics with improved efficacy and safety profiles. Its versatility makes it a valuable asset in high-throughput screening libraries and fragment-based drug design initiatives.

Environmental and regulatory considerations are also paramount in the handling of this compound. While it is not classified as a hazardous material, proper storage conditions—such as protection from moisture and light—are essential to maintain its stability. Researchers must adhere to Good Laboratory Practices (GLP) to ensure safe and reproducible results in studies involving this molecule.

In summary, 1H-Isoindole-1,3(2H)-dione, 2-(2,6-dioxo-3-piperidinyl)-5-(1-piperazinyl)-, hydrochloride (1:2) represents a compelling case study in modern medicinal chemistry. Its structural complexity, combined with its potential therapeutic applications, underscores its importance in the ongoing quest for innovative treatments. As the scientific community continues to explore its properties, this compound may well emerge as a cornerstone in the development of precision medicine solutions.